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molecular formula C12H15NO B1352596 5-Methoxy-2,3,3-trimethyl-3H-indole CAS No. 31241-19-7

5-Methoxy-2,3,3-trimethyl-3H-indole

Cat. No. B1352596
CAS RN: 31241-19-7
M. Wt: 189.25 g/mol
InChI Key: UOGHZHPESMATDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08071388B2

Procedure details

A mixture of (4-methoxyphenyl)hydrazine (0.98 g, 7.1 mmol) and 3-methylbutan-2-one (1.53 g, 17.8 mmol) in 20 mL of HOAc was heated at 100° C. overnight. The mixture was concentrated and 1N NaOH was added until pH 9 to 10. The aqueous solution was extracted with ethyl acetate (50 mL×3). The combined organic layers were dried over Na2SO4. After filtration and concentration, the residue was purified by flash column chromatography to give 610 mg of 5-methoxy-2,3,3-trimethyl-3H-indole (45%). 1H NMR (CDCl3) δppm: 7.43 (dd, 1H), 6.81 (m, 2H), 3.83 (s, 3H), 2.26 (s, 3H), 1.28 (s, 6H). LC-MS (M+H): 190.16
Name
(4-methoxyphenyl)hydrazine
Quantity
0.98 g
Type
reactant
Reaction Step One
Name
3-methylbutan-2-one
Quantity
1.53 g
Type
reactant
Reaction Step One
Name
HOAc
Quantity
20 mL
Type
solvent
Reaction Step One
Name
5-methoxy-2,3,3-trimethyl-3H-indole
Yield
45%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:8]=[CH:7][C:6]([NH:9]N)=[CH:5][CH:4]=1.[CH3:11][CH:12]([CH3:16])[C:13](=O)[CH3:14]>CC(O)=O>[CH3:1][O:2][C:3]1[CH:8]=[C:7]2[C:6](=[CH:5][CH:4]=1)[N:9]=[C:13]([CH3:14])[C:12]2([CH3:16])[CH3:11]

Inputs

Step One
Name
(4-methoxyphenyl)hydrazine
Quantity
0.98 g
Type
reactant
Smiles
COC1=CC=C(C=C1)NN
Name
3-methylbutan-2-one
Quantity
1.53 g
Type
reactant
Smiles
CC(C(C)=O)C
Name
HOAc
Quantity
20 mL
Type
solvent
Smiles
CC(=O)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated
ADDITION
Type
ADDITION
Details
1N NaOH was added until pH 9 to 10
EXTRACTION
Type
EXTRACTION
Details
The aqueous solution was extracted with ethyl acetate (50 mL×3)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers were dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
After filtration and concentration
CUSTOM
Type
CUSTOM
Details
the residue was purified by flash column chromatography

Outcomes

Product
Name
5-methoxy-2,3,3-trimethyl-3H-indole
Type
product
Smiles
COC=1C=C2C(C(=NC2=CC1)C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 610 mg
YIELD: PERCENTYIELD 45%
YIELD: CALCULATEDPERCENTYIELD 45.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.